4-bromo-2-ethyl-5-methyl-1H-imidazole
Description
4-bromo-2-ethyl-5-methyl-1H-imidazole is a heterocyclic organic compound. It is a part of the imidazole family, which is a class of organic compounds that contains a five-membered nitrogen-containing ring . It is employed as an important intermediate for raw material for organic synthesis, agrochemical, pharmaceutical and dyestuff field .
Synthesis Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and has become an important synthon in the development of new drugs . The synthesis of imidazole and its derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Molecular Structure Analysis
The molecular structure of 4-bromo-2-ethyl-5-methyl-1H-imidazole consists of a five-membered ring containing three carbon atoms, two nitrogen atoms, and four hydrogen atoms . It also contains a bromine atom attached to one of the carbon atoms in the ring .Chemical Reactions Analysis
Imidazole is an amphoteric compound, meaning it can act as both an acid and a base . It shows two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms . It is highly soluble in water and other polar solvents .Physical And Chemical Properties Analysis
4-bromo-2-ethyl-5-methyl-1H-imidazole is a solid compound. It is slightly soluble in water and has a pH value of 5-7.Mechanism of Action
The mechanism of action of imidazole and its derivatives is diverse, depending on the specific compound and its biological target . They show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-ethyl-5-methyl-1H-imidazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-ethyl-4-methylimidazole", "sodium bromide", "sulfuric acid", "hydrogen peroxide", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-ethyl-4-methylimidazole is reacted with sodium bromide and sulfuric acid to form 4-bromo-2-ethyl-4-methylimidazole.", "Step 2: 4-bromo-2-ethyl-4-methylimidazole is then oxidized using hydrogen peroxide to form 4-bromo-2-ethyl-5-methylimidazole.", "Step 3: Finally, 4-bromo-2-ethyl-5-methylimidazole is treated with sodium hydroxide to form the desired product, 4-bromo-2-ethyl-5-methyl-1H-imidazole." ] } | |
CAS RN |
1539511-57-3 |
Product Name |
4-bromo-2-ethyl-5-methyl-1H-imidazole |
Molecular Formula |
C6H9BrN2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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